Cas no 6175-02-6 (Isomaltohexose)

• Product name: Isomaltohexose
• CAS No: 6175-02-6
• MF: C₃₆H₆₂O₃₁
• MW: 990.858895778656
• CID: 513395
• PubChem ID: 188993

Isomaltohexose Chemical and Physical Properties

Names and Identifiers

• LogP
• ISOMALTOHEXAOSE
• 6)-O-a-D-glucopyranosyl-(1&reg
• Isomaltohexose
• O-alpha-D-Glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D- glucopyranosyl-(1-6)-D-glucose
• 6175-02-6
• O-alpha-D-Glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-D-glucose
• (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxyhexanal

• Inchi： 1S/C36H62O31/c37-1-8(39)15(41)16(42)9(40)3-58-32-28(54)23(49)18(44)11(64-32)5-60-34-30(56)25(51)20(46)13(66-34)7-62-36-31(57)26(52)21(47)14(67-36)6-61-35-29(55)24(50)19(45)12(65-35)4-59-33-27(53)22(48)17(43)10(2-38)63-33/h1,8-36,38-57H,2-7H2/t8-,9+,10+,11+,12+,13+,14+,15+,16+,17+,18+,19+,20+,21+,22-,23-,24-,25-,26-,27+,28+,29+,30+,31+,32-,33-,34-,35-,36-/m0/s1
• InChI Key： OITCGTKWORAONZ-UUCUGTBWSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)O)O)O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)O2)O)O)O)O1)O)O)O

Computed Properties

• Exact Mass: 990.328
• Monoisotopic Mass: 990.328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 67
• Rotatable Bond Count: 20
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 514
• XLogP3: -13.6

Experimental Properties

• Density: 1.84
• Boiling Point: 1359.9°C at 760 mmHg
• Flash Point: 401.1°C
• Refractive Index: 1.692
• PSA: 513.97000
• LogP: -14.25780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Isomaltohexose

Isomaltohexose (CAS No. 6175-02-6): A Functional Oligosaccharide with Emerging Health Benefits

In the realm of functional carbohydrates, Isomaltohexose (CAS No. 6175-02-6) stands out as a promising oligosaccharide with multifaceted applications in food, nutraceuticals, and biotechnology. This prebiotic fiber, composed of six glucose units linked by α-1,6 glycosidic bonds, is gaining traction due to its unique physiological properties and alignment with modern health trends like gut microbiome modulation and low-glycemic-index diets. As consumers increasingly seek sugar alternatives and digestive health boosters, Isomaltohexose emerges as a scientifically backed solution.

The structural uniqueness of Isomaltohexose lies in its resistance to human digestive enzymes, allowing it to reach the colon intact where it selectively stimulates the growth of beneficial probiotic bacteria such as Bifidobacterium and Lactobacillus. Recent studies highlight its role in short-chain fatty acid (SCFA) production, a key factor in immune regulation and metabolic health. This aligns with trending searches like "how to improve gut health naturally" and "best prebiotics for weight management," positioning Isomaltohexose as a research-backed ingredient.

From an industrial perspective, Isomaltohexose is valued for its mild sweetness (30–40% of sucrose) and low hygroscopicity, making it ideal for functional food formulations. Its stability under high temperatures and acidic conditions answers common manufacturer queries such as "heat-stable prebiotics for baked goods." The compound’s non-cariogenic properties also cater to the rising demand for tooth-friendly sweeteners, a niche explored in keywords like "sugar substitutes for dental health."

Biotechnological production of Isomaltohexose via enzymatic synthesis (using transglucosidases from microbial sources) reflects advancements in sustainable ingredient manufacturing. This resonates with eco-conscious searches like "green chemistry in food additives." Regulatory approvals by agencies like the FDA (GRAS status) and EFSA further bolster its market viability, addressing concerns flagged in queries such as "Is Isomaltohexose safe for long-term use?"

Emerging research suggests potential applications beyond gut health, including immune support and mineral absorption enhancement. These align with trending topics like "postbiotics and immunity"—a testament to the compound’s versatility. As the global functional food market grows (projected to exceed $275 billion by 2025), Isomaltohexose is poised to play a pivotal role in next-generation nutraceuticals.

In summary, Isomaltohexose (CAS No. 6175-02-6) bridges scientific innovation with consumer health demands. Its dual functionality as a prebiotic and technological aid makes it a standout ingredient, while its compliance with clean-label trends ensures relevance in an increasingly health-conscious marketplace.